Homopteroic acid
Homopteroic acid
Brand Name:
Vulcanchem
CAS No.:
4833-56-1
VCID:
VC21097725
InChI:
InChI=1S/C15H14N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,7,17H,5-6H2,(H,23,24)(H3,16,18,20,21,22)
SMILES:
C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)NC(=N3)N
Molecular Formula:
C15H14N6O3
Molecular Weight:
326.31 g/mol
Homopteroic acid
CAS No.: 4833-56-1
Cat. No.: VC21097725
Molecular Formula: C15H14N6O3
Molecular Weight: 326.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 4833-56-1 |
|---|---|
| Molecular Formula | C15H14N6O3 |
| Molecular Weight | 326.31 g/mol |
| IUPAC Name | 4-[2-(2-amino-4-oxo-3H-pteridin-6-yl)ethylamino]benzoic acid |
| Standard InChI | InChI=1S/C15H14N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,7,17H,5-6H2,(H,23,24)(H3,16,18,20,21,22) |
| Standard InChI Key | DTDQDDMTACYSOK-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| SMILES | C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)NC(=N3)N |
| Canonical SMILES | C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N |
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